Cas no 121124-94-5 (2-(Benzyloxy)-5-bromobenzaldehyde)

2-(Benzyloxy)-5-bromobenzaldehyde is a brominated aromatic aldehyde featuring a benzyloxy substituent at the ortho position relative to the formyl group. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both the aldehyde and bromine functionalities allows for selective transformations, including nucleophilic substitutions, cross-coupling reactions, and further derivatization. Its stable crystalline form ensures ease of handling and storage. The benzyloxy group enhances solubility in organic solvents, facilitating its use in various reaction conditions. This reagent is valued for its reliability in constructing complex molecular architectures.
2-(Benzyloxy)-5-bromobenzaldehyde structure
121124-94-5 structure
Product Name:2-(Benzyloxy)-5-bromobenzaldehyde
CAS No:121124-94-5
MF:C14H11BrO2
MW:291.139943361282
MDL:MFCD00046154
CID:237109
PubChem ID:733087
Update Time:2025-05-22

2-(Benzyloxy)-5-bromobenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2-(Benzyloxy)-5-bromobenzaldehyde
    • 2-(benzyloxy)-5-bromobenzaldehyde(SALTDATA: FREE)
    • 2-Benzyloxy-5-bromo-benzaldehyde
    • 5-bromo-2-phenylmethoxybenzaldehyde
    • Benzaldehyde, 5-bromo-2-(phenylmethoxy)-
    • 2-(3-CHLOROPHENYL)-4-(TRIFLUOROMETHYL)-1H-IMIDAZOLE
    • 2-(benzyloxy)-5-bromobenzenecarbaldehyde
    • 2-Benzyloxy-5-brom-benzaldehyd
    • 5-bromo-2-(phenylmethoxy)benzaldehyde
    • 5-bromo-2-benzyloxybenzaldehyde
    • Benzaldehyde,5-bromo-2-(phenylmethoxy)
    • SBB005022
    • AKOS B005903
    • AURORA 10093
    • ART-CHEM-BB B005903
    • CHEMBRDG-BB 3005903
    • CS-0116526
    • SCHEMBL82269
    • 121124-94-5
    • MFCD00046154
    • EN300-07670
    • LXYOEDGDQBDZFK-UHFFFAOYSA-N
    • AKOS000271081
    • FT-0744955
    • Z26356298
    • DTXSID00352692
    • SY131755
    • A891946
    • 2-Benzyloxy-5-bromobenzaldehyde
    • F19789
    • 5-bromo-2-benzyloxy-benzaldehyde
    • AS-48213
    • ZINC00147912
    • AKOS BBS-00006697
    • OTAVA-BB BB7014211657
    • STK044969
    • DB-028559
    • ALBB-001230
    • BBL015530
    • MDL: MFCD00046154
    • Inchi: 1S/C14H11BrO2/c15-13-6-7-14(12(8-13)9-16)17-10-11-4-2-1-3-5-11/h1-9H,10H2
    • InChI Key: LXYOEDGDQBDZFK-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=C(C=O)C=1)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 289.99400
  • Monoisotopic Mass: 289.99424g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.30000
  • LogP: 3.84060

2-(Benzyloxy)-5-bromobenzaldehyde Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

2-(Benzyloxy)-5-bromobenzaldehyde Customs Data

  • HS CODE:2913000090
  • Customs Data:

    China Customs Code:

    2913000090

    Overview:

    2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%

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2-(Benzyloxy)-5-bromobenzaldehyde Production Method

2-(Benzyloxy)-5-bromobenzaldehyde Related Literature

Additional information on 2-(Benzyloxy)-5-bromobenzaldehyde

2-(Benzyloxy)-5-bromobenzaldehyde: A Comprehensive Overview

2-(Benzyloxy)-5-bromobenzaldehyde (CAS No. 121124-94-5) is a versatile organic compound with significant applications in various fields of chemistry, particularly in drug discovery, material science, and organic synthesis. This compound is characterized by its unique structure, which combines a benzaldehyde moiety with a benzyloxy group and a bromine substituent. The presence of these functional groups makes it highly reactive and suitable for a wide range of chemical transformations.

The benzaldehyde core of the molecule serves as a platform for various reactions, including condensation reactions, oxidation, and reductions. The benzyloxy group, attached at the second position of the benzene ring, introduces steric hindrance and electronic effects that can influence the reactivity of the compound. Additionally, the bromine substituent at the fifth position adds another layer of complexity to the molecule, enabling it to participate in substitution reactions and serving as a directing group in aromatic chemistry.

Recent advancements in synthetic chemistry have highlighted the importance of 2-(Benzyloxy)-5-bromobenzaldehyde in constructing complex molecular frameworks. For instance, researchers have utilized this compound as a key intermediate in the synthesis of bioactive molecules, such as anticancer agents and antibiotics. Its ability to undergo both nucleophilic and electrophilic substitutions makes it an invaluable building block in medicinal chemistry.

In terms of physical properties, 2-(Benzyloxy)-5-bromobenzaldehyde is typically a crystalline solid with a melting point around 80°C. It is sparingly soluble in water but dissolves readily in organic solvents like dichloromethane and ethyl acetate. The compound exhibits UV-Vis absorption characteristics that are influenced by its conjugated system, making it useful in photoredox catalysis and light-induced reactions.

One of the most notable applications of this compound is in the field of organocatalysis. Recent studies have demonstrated its role as an efficient ligand in asymmetric catalysis, enabling the synthesis of chiral molecules with high enantioselectivity. This has opened new avenues for its use in the production of pharmaceuticals and fine chemicals.

Moreover, 2-(Benzyloxy)-5-bromobenzaldehyde has been employed in click chemistry strategies, where it serves as a precursor for constructing macrocyclic compounds and supramolecular assemblies. Its ability to form stable covalent bonds under mild conditions has made it a favorite among chemists working on advanced materials.

The synthesis of 2-(Benzyloxy)-5-bromobenzaldehyde involves multiple steps, often starting from bromobenzaldehyde derivatives. The introduction of the benzyloxy group typically requires nucleophilic aromatic substitution or coupling reactions, depending on the specific conditions used. Optimization of reaction conditions has led to higher yields and improved purity levels, making this compound more accessible for large-scale applications.

In conclusion, 2-(Benzyloxy)-5-bromobenzaldehyde (CAS No. 121124-94-5) is a multifaceted compound with immense potential in modern chemical research. Its unique structure, combined with its reactivity and versatility, positions it as a key player in drug discovery, material science, and organic synthesis. As researchers continue to explore its properties and applications, this compound is likely to contribute even more significantly to the advancement of chemical sciences.

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